Cas no 16552-67-3 (5-bromo-3-methylisoquinoline)

• Product Name: 5-bromo-3-methylisoquinoline
• CAS No: 16552-67-3
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD18260472
• CID: 2107667
• PubChem ID: 21816168
• Update Time: 2025-08-03

5-bromo-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methylisoquinoline
• 5-Bromo-3-methyl-2-azanaphthalene
• 5-bromo-3-methylisoquinoline(WXC09250)
• 3-Methyl-5-bromoisoquinoline
• AS-61467
• MFCD18260472
• 16552-67-3
• ZYWCKIAWFQINJC-UHFFFAOYSA-N
• SCHEMBL2171256
• AKOS022880288
• SY073444
• 5-bromo-3-methyl-isoquinoline
• DA-09528
• CS-0309135
• EN300-160115
• RAA55267
• 996-012-7

• MDL： MFCD18260472
• Inchi： 1S/C10H8BrN/c1-7-5-9-8(6-12-7)3-2-4-10(9)11/h2-6H,1H3
• InChI Key： ZYWCKIAWFQINJC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CN=C(C)C=C21

Computed Properties

• Exact Mass: 220.98401g/mol
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives